Cas no 1286264-52-5 (1-Benzoyl-4-piperidinemethanamine HCl)

• Product Name: 1-Benzoyl-4-piperidinemethanamine HCl
• CAS No: 1286264-52-5
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• MDL: MFCD18378186
• CID: 858559
• PubChem ID: 53256425
• Update Time: 2025-11-02

1-Benzoyl-4-piperidinemethanamine HCl Chemical and Physical Properties

Names and Identifiers

• 1-Benzoyl-4-piperidinemethanamine HCl
• (1-benzoylpiperidin-4-yl)methanamine
• [4-(aminomethyl)piperidin-1-yl](phenyl)methanone
• MFCD18378186
• (4-(Aminomethyl)piperidin-1-yl)(phenyl)methanonehydrochloride
• [4-(Aminomethyl)piperidin-1-yl](phenyl)methanone hydrochloride
• (1-benzoylpiperidin-4-yl)methanamine hydrochloride
• BS-4692
• [4-(aminomethyl)piperidin-1-yl]-phenylmethanone;hydrochloride
• 1-Benzoyl-4-piperidinemethanamine hydrochloride
• EN300-7419920
• 1-(1-BENZOYLPIPERIDIN-4-YL)METHANAMINE HYDROCHLORIDE
• AKOS025669672
• CS-0156549
• C77842
• 1286264-52-5
• AB91410
• (4-(Aminomethyl)piperidin-1-yl)(phenyl)methanone hydrochloride
• [(1-benzoylpiperidin-4-yl)methyl]amine hydrochloride

• MDL： MFCD18378186
• Inchi： 1S/C13H18N2O.ClH/c14-10-11-6-8-15(9-7-11)13(16)12-4-2-1-3-5-12;/h1-5,11H,6-10,14H2;1H
• InChI Key： RRRIKGNHSDPSOS-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1)N1CCC(CN)CC1

Computed Properties

• Exact Mass: 218.14204
• Monoisotopic Mass: 254.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-Benzoyl-4-piperidinemethanamine HCl

Introduction to 1-Benzoyl-4-piperidinemethanamine HCl (CAS No. 1286264-52-5)

1-Benzoyl-4-piperidinemethanamine HCl, with the chemical identifier CAS No. 1286264-52-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are well-documented for their versatile biological activities and potential therapeutic applications. The benzoyl group and the piperidine ring in its molecular structure contribute to its unique pharmacophoric properties, making it a valuable scaffold for drug discovery and development.

The synthesis and characterization of 1-Benzoyl-4-piperidinemethanamine HCl involve rigorous chemical methodologies to ensure high purity and yield. The presence of the hydrochloride salt form (HCl) enhances the solubility and stability of the compound, facilitating its use in various biochemical assays and in vitro studies. This makes it an ideal candidate for preliminary pharmacological evaluations, including interaction studies with biological targets and screening for potential therapeutic effects.

In recent years, there has been growing interest in piperidine derivatives due to their demonstrated efficacy in modulating various biological pathways. Specifically, compounds like 1-Benzoyl-4-piperidinemethanamine HCl have shown promise in the development of treatments for neurological disorders, infectious diseases, and inflammatory conditions. The benzoyl moiety, in particular, is known to enhance binding affinity to certain enzymes and receptors, which is a critical factor in drug design.

Current research highlights the role of 1-Benzoyl-4-piperidinemethanamine HCl in investigating its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Studies have demonstrated its reactivity with various functional groups, allowing for further derivatization to produce novel compounds with tailored biological activities. This flexibility makes it a valuable building block in medicinal chemistry.

The pharmacokinetic properties of 1-Benzoyl-4-piperidinemethanamine HCl are also under investigation to optimize its delivery and efficacy. Preliminary data suggest that the compound exhibits moderate bioavailability and stability under physiological conditions, which are essential attributes for any potential therapeutic agent. Further studies are being conducted to evaluate its metabolic pathways and potential side effects, ensuring that it meets safety standards before moving into clinical trials.

One of the most exciting aspects of 1-Benzoyl-4-piperidinemethanamine HCl is its potential application in addressing emerging health challenges. For instance, researchers are exploring its role in developing treatments for drug-resistant infections and chronic inflammatory diseases. The compound's ability to interact with multiple biological targets makes it a promising candidate for multitargeted drug design, a strategy that has gained significant traction in recent years due to its ability to address complex pathologies more effectively than single-target drugs.

The synthetic pathways for 1-Benzoyl-4-piperidinemethanamine HCl have been optimized to ensure scalability and cost-effectiveness. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to achieve high yields while maintaining purity. These methodologies align with modern pharmaceutical standards, ensuring that the compound is suitable for industrial-scale production if future clinical applications materialize.

In conclusion, 1-Benzoyl-4-piperidinemethanamine HCl (CAS No. 1286264-52-5) represents a significant advancement in pharmaceutical research due to its unique structural features and versatile biological activities. Its potential applications in treating neurological disorders, infectious diseases, and inflammatory conditions make it a compound of great interest. As research continues to uncover new therapeutic possibilities, 1-Benzoyl-4-piperidinemethanamine HCl is poised to play a crucial role in the development of next-generation pharmaceutical agents.